Cas no 267644-49-5 (2-Benzofurancarboxamide,5-nitro-)

2-Benzofurancarboxamide,5-nitro- structure
267644-49-5 structure
Product Name:2-Benzofurancarboxamide,5-nitro-
CAS No:267644-49-5
MF:C9H6N2O4
MW:206.154942035675
CID:247858
PubChem ID:1382955
Update Time:2025-04-19

2-Benzofurancarboxamide,5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxamide,5-nitro-
    • 2-Aminocarbonyl-5-nitrobenzofuran
    • 5-nitro-1-benzofuran-2-carboxamide
    • 2-Benzofurancarboxamide,5-nitro
    • 5-Nitrobenzofuran-2-carboxamide
    • MYPIUKNLLUEYBL-UHFFFAOYSA-N
    • KB3C2ZTC3J
    • 2-Aminocarbonyl-5-nitrobenzofuran;5-Nitrobenzofuran-2-carboxamide
    • UNII-KB3C2ZTC3J
    • 267644-49-5
    • 2-Benzofurancarboxamide, 5-nitro-
    • DTXSID90362563
    • SCHEMBL4001852
    • MDL: MFCD05838636
    • Inchi: 1S/C9H6N2O4/c10-9(12)8-4-5-3-6(11(13)14)1-2-7(5)15-8/h1-4H,(H2,10,12)
    • InChI Key: MYPIUKNLLUEYBL-UHFFFAOYSA-N
    • SMILES: O1C(C(N)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 206.03300
  • Monoisotopic Mass: 206.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 102.05000
  • LogP: 2.66340
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